Cas no 89529-97-5 (2-methyl-4-sulfanylpentan-2-ol)

• Product Name: 2-methyl-4-sulfanylpentan-2-ol
• CAS No: 89529-97-5
• MF: C₆H₁₄OS
• MW: 134.239760875702
• CID: 597543
• PubChem ID: 11252031
• Update Time: 2025-11-02

2-methyl-4-sulfanylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 4-mercapto-2-methyl-
• 2-methyl-4-sulfanylpentan-2-ol
• EN300-1289096
• 89529-97-5
• DTXSID50460059

• Inchi： 1S/C6H14OS/c1-5(8)4-6(2,3)7/h5,7-8H,4H2,1-3H3
• InChI Key： VLZUIWBCQSZQJZ-UHFFFAOYSA-N
• SMILES： SC(C)CC(C)(C)O

Computed Properties

• Exact Mass: 134.07653624g/mol
• Monoisotopic Mass: 134.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 2-methyl-4-sulfanylpentan-2-ol

2-Methyl-4-sulfanylpentan-2-ol (CAS No. 89529-97-5): Properties, Applications, and Industry Insights

2-Methyl-4-sulfanylpentan-2-ol (CAS No. 89529-97-5) is a sulfur-containing organic compound with a distinctive molecular structure that combines hydroxyl and sulfanyl functional groups. This unique combination grants it versatile properties, making it valuable in various industrial and research applications. The compound's molecular formula is C₆H₁₄OS, and it is classified as a thiol-alcohol, which contributes to its reactivity and functionality in chemical synthesis.

The chemical properties of 2-methyl-4-sulfanylpentan-2-ol include a moderate boiling point and solubility in both polar and non-polar solvents, depending on the conditions. Its sulfanyl group (-SH) is particularly reactive, allowing it to participate in thiol-ene reactions, a topic of growing interest in polymer chemistry and material science. Researchers often explore its potential as a flavoring agent or intermediate in fragrance synthesis, given its ability to contribute to complex aroma profiles.

In recent years, the demand for sulfur-containing compounds like 2-methyl-4-sulfanylpentan-2-ol has increased due to their applications in green chemistry and sustainable manufacturing. With industries shifting toward eco-friendly processes, this compound’s role in catalytic reactions and biodegradable materials has gained attention. Additionally, its potential use in pharmaceutical intermediates has sparked interest, though further research is needed to explore its full capabilities.

From an SEO perspective, users frequently search for terms like "thiol-alcohol uses", "sulfanylpentanol applications", and "CAS 89529-97-5 supplier". These queries reflect the growing curiosity about niche chemicals in specialty markets. By addressing these topics, this article enhances visibility while providing valuable insights for chemists, procurement specialists, and R&D professionals.

Another trending discussion revolves around flavor and fragrance innovation. As consumers seek unique sensory experiences, 2-methyl-4-sulfanylpentan-2-ol is studied for its potential in creating novel aroma compounds. Its molecular structure allows it to interact with other organic molecules, producing complex scents that are difficult to replicate with synthetic alternatives alone.

In industrial settings, 2-methyl-4-sulfanylpentan-2-ol is sometimes utilized as a building block for more complex molecules. Its dual functional groups enable it to act as a linker or modifier in organic synthesis, particularly in the development of specialty chemicals. Companies specializing in fine chemicals often evaluate its cost-effectiveness and scalability for large-scale production.

Safety and handling of 2-methyl-4-sulfanylpentan-2-ol follow standard laboratory protocols for sulfur-containing compounds. Proper ventilation and personal protective equipment (PPE) are recommended during handling. While not classified as highly hazardous, its reactivity warrants cautious storage away from strong oxidizers to prevent unwanted reactions.

Market trends indicate a steady demand for specialty thiols like 2-methyl-4-sulfanylpentan-2-ol, particularly in regions with strong pharmaceutical and fragrance industries. Suppliers often highlight its purity grades, with >98% being the most common for research purposes. Pricing fluctuates based on availability and production scale, making it essential for buyers to monitor chemical market reports.

Future research may explore 2-methyl-4-sulfanylpentan-2-ol in biocatalysis and enzyme-mediated reactions, aligning with the broader shift toward biologically derived processes. As synthetic biology advances, this compound could play a role in developing bio-based alternatives to traditional petrochemical derivatives.

In summary, 2-methyl-4-sulfanylpentan-2-ol (CAS No. 89529-97-5) is a multifaceted compound with applications spanning flavor chemistry, material science, and organic synthesis. Its unique structure and reactivity make it a subject of ongoing research, particularly in sustainable and innovative chemical solutions. For professionals seeking detailed technical data or procurement options, consulting reputable chemical databases and suppliers is advised.